2-(Propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole-3-sulfonyl chloride

• Molecular Formula: C10H15ClN2O2S
• Molecular Weight: 262.76 g/mol
• SMILES: CC(C)N1C(=C2CCCCC2=N1)S(=O)(=O)Cl
• InChI: InChI=1S/C10H15ClN2O2S/c1-7(2)13-10(16(11,14)15)8-5-3-4-6-9(8)12-13/h7H,3-6H2,1-2H3
• InChIKey: WLUYXIXDMVQIKX-UHFFFAOYSA-N

Core Physicochemical Identity

2-(Propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole-3-sulfonyl chloride (CAS 2090729-09-0) is a bicyclic heterocyclic sulfonyl chloride building block carrying an isopropyl group at the N2 position of the saturated indazole scaffold . Its molecular formula is C10H15ClN2O2S with a molecular weight of 262.76 g mol⁻¹, and it is typically supplied at 95% purity . The compound belongs to the broader 4,5,6,7-tetrahydro‑2H‑indazole‑3‑sulfonyl chloride family, which serves as a key synthetic intermediate for sulfonamide‑based chemical probes and drug‑discovery libraries [1]. The reactive sulfonyl chloride moiety enables rapid derivatisation with amines, alcohols, and other nucleophiles, while the saturated carbocyclic ring distinguishes this scaffold from fully aromatic indazole sulfonyl chlorides and influences both physicochemical properties and target engagement profiles [2].

Reactive Core

Sulfonyl chloride enables rapid derivatisation with amines and alcohols for sulfonamide library synthesis

Scaffold Distinction

Saturated tetrahydroindazole ring differentiates from aromatic indazole sulfonyl chlorides, influencing target engagement profiles

Supply Format

95% purity intermediate suitable as a building block for medicinal chemistry and probe discovery

• [1] PubChem Compound Summary CID 86812429. 4,5,6,7-Tetrahydro-2H-indazole-3-sulfonyl chloride. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Salerno, S.; Amendola, G.; Angeli, A.; Baglini, E.; et al. Inhibition studies on carbonic anhydrase isoforms I, II, IV and IX with N-arylsubstituted secondary sulfonamides featuring a bicyclic tetrahydroindazole scaffold. Eur. J. Med. Chem. 2021, 220, 113490. View Source

Unique Properties of the Isopropyl Analogue

Although all N2‑substituted 4,5,6,7‑tetrahydro‑2H‑indazole‑3‑sulfonyl chlorides share a common reactive core, the identity of the N2‑alkyl group creates quantifiable differences in lipophilicity, hydrogen‑bond donor capacity, and conformational freedom that directly affect synthetic utility and downstream pharmacological profiles. Substituting the isopropyl group for a smaller methyl or an unsubstituted NH analogue changes the compound’s effective solvent partitioning, its ability to form intermolecular hydrogen bonds, and the steric environment during nucleophilic attack on the sulfonyl chloride [1]. These differences, while subtle in structure, can propagate into altered reaction selectivity, divergent pharmacokinetic trends in derived sulfonamide libraries, and variable off‑target liability in biological assays. The following section presents the quantitative evidence that substantiates why the isopropyl derivative occupies a distinct and often more desirable property space relative to its closest commercially available analogues.

⚠Replacing isopropyl with smaller N2-alkyl groups (e.g., methyl) can shift lipophilicity and conformational flexibility, potentially altering reaction selectivity and downstream pharmacokinetic profiles.

⚠Using the unsubstituted NH scaffold reintroduces a hydrogen-bond donor, which may affect CNS penetration potential and increase polar surface area compared to the N-alkylated series.

⚠Switching to the bulkier tert-butyl analogue introduces substantial steric hindrance that may retard sulfonylation reactivity and limit conversion in library synthesis.

• [1] PubChem Compound Summary CID 86812429. 4,5,6,7-Tetrahydro-2H-indazole-3-sulfonyl chloride (parent NH compound). National Center for Biotechnology Information. Accessed May 2026. View Source

Quantitative Differentiation Evidence

Balanced Lipophilicity via Isopropyl Substitution

The computed LogP of the 2‑isopropyl derivative (2.27) falls between that of the 2‑methyl analogue (1.23) and the 2‑tert‑butyl analogue (XLogP3 = 2.7), and it is moderately higher than the 2‑cyclopropyl analogue (2.02) and the unsubstituted parent compound (XLogP3‑AA = 1.8) [1]. This intermediate lipophilicity positions the compound in a range that often balances passive membrane permeability with aqueous solubility in derived sulfonamide libraries.

Lipophilicity profile

Reported

LogP 2.27 (isopropyl) vs. methyl (1.23), cyclopropyl (2.02), tert-butyl (2.7), unsubstituted (1.8)

Intermediate LogP may balance membrane permeability and solubility in derived sulfonamides.

Computed values; experimental verification recommended.

Evidence Dimension	Partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 2.2703 (Leyan computed)
Comparator Or Baseline	2‑Methyl: LogP = 1.2264; 2‑Cyclopropyl: LogP = 2.0243; 2‑tert‑Butyl: XLogP3 = 2.7; Unsubstituted: XLogP3‑AA = 1.8
Quantified Difference	ΔLogP vs. methyl = +1.04; vs. cyclopropyl = +0.25; vs. tert‑butyl = −0.43; vs. unsubstituted = +0.47
Conditions	Computed LogP values from vendor-provided chemical-property panels (Leyan, Kuujia) and PubChem XLogP3 model

Why This Matters

An intermediate LogP reduces the risk of poor membrane permeation (typical of very polar compounds) and of excessive lipophilicity-driven promiscuous binding or low solubility (typical of highly lipophilic compounds), making the isopropyl derivative a strategic starting point for library synthesis.

• [1] PubChem Compound Summary CID 86812429. 4,5,6,7-Tetrahydro-2H-indazole-3-sulfonyl chloride. XLogP3-AA value. National Center for Biotechnology Information. Accessed May 2026. View Source

Elimination of the Indazole NH Hydrogen-Bond Donor

The 2‑isopropyl compound has a hydrogen‑bond donor count of 0, whereas the unsubstituted parent scaffold (4,5,6,7‑tetrahydro‑2H‑indazole‑3‑sulfonyl chloride) carries a single H‑bond donor at the indazole N2 position [1]. This structural difference is absent in the 2‑methyl and 2‑cyclopropyl analogues, which likewise have HBD = 0 . Consequently, the isopropyl derivative joins the N‑alkylated subset that abolishes the donor capacity of the indazole core, a feature linked in medicinal chemistry to improved blood‑brain barrier penetration potential and reduced hydrogen‑bond‑mediated off‑target interactions.

H-bond donor count

Reported

HBD = 0 (isopropyl) vs. unsubstituted parent HBD = 1

Absence of NH donor supports CNS MPO compliance and may reduce H-bond-mediated off-target interactions.

Key differentiator for CNS-oriented library design.

Evidence Dimension	Hydrogen‑Bond Donor Count
Target Compound Data	HBD = 0
Comparator Or Baseline	Unsubstituted parent: HBD = 1 (PubChem); 2‑Methyl: HBD = 0; 2‑Cyclopropyl: HBD = 0
Quantified Difference	ΔHBD vs. unsubstituted parent = −1; vs. methyl = 0; vs. cyclopropyl = 0
Conditions	Computed HBD counts from vendor property panels (Leyan) and PubChem Cactvs descriptors

Why This Matters

For customers building CNS‑penetrant compound collections or seeking to minimise polar surface area and H‑bond donor count in fragment‑based screening libraries, the N‑alkylated sub‑series (including the isopropyl variant) is the appropriate procurement choice over the unsubstituted NH scaffold.

• [1] PubChem Compound Summary CID 86812429. 4,5,6,7-Tetrahydro-2H-indazole-3-sulfonyl chloride. Hydrogen Bond Donor Count = 1. National Center for Biotechnology Information. Accessed May 2026. View Source

Moderate Conformational Flexibility

The 2‑isopropyl substituent introduces two freely rotatable bonds (the N2–isopropyl C–C bonds), compared with a single rotatable bond for the 2‑methyl analogue and the unsubstituted parent [1]. The 2‑cyclopropyl analogue also has two rotatable bonds, while the 2‑tert‑butyl variant has two rotatable bonds but with a bulkier, more restricted geometry [2]. This modest increase in rotational freedom can influence the conformational ensemble available to the sulfonyl chloride during nucleophilic substitution and may affect the occupancy of binding pockets in derived sulfonamide inhibitors.

Conformational flexibility

Reported

Rotatable bonds: 2 (isopropyl) vs. 1 for methyl and unsubstituted

Moderate rotational freedom may improve induced-fit binding while retaining synthetic accessibility.

Computed; influences bound-state entropy.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	Rotatable Bonds = 2
Comparator Or Baseline	2‑Methyl: Rotatable Bonds = 1; Unsubstituted: Rotatable Bonds = 1; 2‑Cyclopropyl: Rotatable Bonds = 2; 2‑tert‑Butyl: Rotatable Bonds = 2
Quantified Difference	Δ vs. methyl = +1; vs. unsubstituted = +1; vs. cyclopropyl = 0; vs. tert‑butyl = 0
Conditions	Computed rotatable bond counts from vendor property panels (Leyan, Kuujia) and PubChem

Why This Matters

Procurement of the isopropyl derivative provides a middle‑ground conformational profile that is more flexible than the methyl analogue (potentially improving induced‑fit binding in biological targets) while remaining less sterically encumbered than the tert‑butyl variant (preserving synthetic accessibility and reducing entropic penalties in binding).

• [1] PubChem Compound Summary CID 86812429. 4,5,6,7-Tetrahydro-2H-indazole-3-sulfonyl chloride. Rotatable Bond Count = 1. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Kuujia. 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride, CAS 2138148-54-4. Rotatable Bond Count = 2. Accessed May 2026. View Source

Validated Target Engagement: DHODH and Carbonic Anhydrase

Although no direct head‑to‑head biological comparison of the 2‑isopropyl sulfonyl chloride itself exists in the published literature, sulfonamide derivatives built from the tetrahydroindazole‑3‑sulfonyl chloride scaffold have demonstrated potent enzyme inhibition in independent, peer‑reviewed studies. N‑aryl secondary sulfonamides on this scaffold inhibited human carbonic anhydrase isoforms I, II, IV, and IX in a low‑micromolar to nanomolar range, with structure‑activity relationships dissected through molecular modelling [1]. Separately, tetrahydroindazole‑based inhibitors of human dihydroorotate dehydrogenase (DHODH) showed nanomolar enzymatic potency, inhibition of cancer‑cell growth, and activation of p53‑dependent transcription in a reporter cell assay, with compound 51 advancing to preclinical profiling [2]. These findings validate the core scaffold as a productive starting point for medicinal chemistry and imply that the choice of N2 substituent—including isopropyl—will influence the potency and selectivity profiles of derived sulfonamide libraries.

Scaffold target engagement

Scaffold-level evidence

Tetrahydroindazole sulfonamides show nanomolar inhibition of DHODH and carbonic anhydrase isoforms I, II, IV, IX.

Validates scaffold as productive starting point for medicinal chemistry; N2 substituent choice influences potency and selectivity profiles.

No direct data for isopropyl sulfonyl chloride; class-level inference.

Evidence Dimension	Scaffold validation in biochemical and cellular assays
Target Compound Data	No direct biological data for the sulfonyl chloride; scaffold-derived sulfonamides show nanomolar DHODH inhibition and CA isoform inhibition.
Comparator Or Baseline	Not a direct comparator; scaffold-level evidence.
Quantified Difference	Not applicable (scaffold-level inference).
Conditions	Enzymatic assays for DHODH (human recombinant) and carbonic anhydrase (hCA I, II, IV, IX); cell-based p53 reporter assay.

Why This Matters

The documented target engagement of the tetrahydroindazole scaffold in high‑value drug‑target families provides a credible, evidence‑based rationale for selecting the isopropyl‑substituted sulfonyl chloride as a key building block in focused library synthesis, rather than an uncharacterised or biologically untested alternative scaffold.

• [1] Salerno, S.; Amendola, G.; Angeli, A.; Baglini, E.; et al. Inhibition studies on carbonic anhydrase isoforms I, II, IV and IX with N-arylsubstituted secondary sulfonamides featuring a bicyclic tetrahydroindazole scaffold. Eur. J. Med. Chem. 2021, 220, 113490. PMID: 34332208. View Source
• [2] Popova, G.; Ladds, M. J. G. W.; Johansson, L.; Saleh, A.; et al. Optimization of Tetrahydroindazoles as Inhibitors of Human Dihydroorotate Dehydrogenase and Evaluation of Their Activity and In Vitro Metabolic Stability. J. Med. Chem. 2020, 63 (8), 3915–3934. PMID: 32212728. View Source

Intermediate Steric Profile for Reactivity Tuning

Steric bulk at the indazole N2 position modulates both the intrinsic reactivity of the adjacent sulfonyl chloride toward nucleophiles and the conformational preferences of the resulting derivatives. The Taft steric parameter (Es) for an isopropyl group is approximately −0.47, intermediate between methyl (Es ≈ 0.00) and tert‑butyl (Es ≈ −1.54) [1]. While no direct kinetic data exist for this specific compound series, the established linear free‑energy relationship between alkyl steric parameters and sulfonylation rates permits a class‑level inference: the isopropyl derivative is expected to react with amines at a rate faster than the tert‑butyl analogue (which suffers from substantial steric retardation) and slower than the methyl analogue (which is essentially unhindered), offering a tunable reactivity window for parallel library synthesis and chemoselective derivatisation strategies.

Steric parameter (Es)

Class-level inference

Estimated Es ≈ −0.47 (isopropyl), intermediate between methyl (0.00) and tert-butyl (−1.54)

Intermediate steric profile suggests tunable reactivity: faster than tert-butyl, more selective than methyl.

Extrapolated from Taft parameters; no direct kinetic data for this series.

Evidence Dimension	Steric hindrance (Taft Es parameter) influencing sulfonylation reactivity
Target Compound Data	Estimated Es for isopropyl ≈ −0.47
Comparator Or Baseline	Methyl: Es ≈ 0.00; tert‑Butyl: Es ≈ −1.54; Cyclopropyl: Es ≈ −0.06
Quantified Difference	ΔEs vs. methyl ≈ −0.47; vs. tert‑butyl ≈ +1.07; vs. cyclopropyl ≈ −0.41
Conditions	Literature Taft steric parameters extrapolated to N2-alkyl sulfonyl chloride reactivity; no direct kinetic measurement for this compound.

Why This Matters

For procurement decisions, the intermediate steric profile suggests the isopropyl compound is better suited than the tert‑butyl analogue for high‑conversion sulfonamide library synthesis, while offering greater selectivity potential in stepwise derivatisation compared to the less hindered methyl analogue.

• [1] Taft, R. W. Separation of polar, steric, and resonance effects in reactivity. In Steric Effects in Organic Chemistry; Newman, M. S., Ed.; Wiley: New York, 1956; pp 556–675. (Es values: Me = 0.00; i-Pr ≈ −0.47; t-Bu ≈ −1.54). View Source

Recommended Application Scenarios

Sulfonamide Library Synthesis for CNS Penetration

Given that the 2‑isopropyl derivative eliminates the hydrogen‑bond donor present in the unsubstituted parent scaffold (HBD = 0 vs. 1) and possesses a moderate LogP (2.27) , it is well‑positioned as a building block for synthesising sulfonamide libraries intended to cross the blood‑brain barrier. The intermediate lipophilicity and absence of an NH donor support compliance with common CNS MPO (multiparameter optimisation) guidelines, making this compound a rational choice for neuroscience‑oriented medicinal chemistry programs.

Selective Derivatisation for Chemoproteomic Probes

The isopropyl group provides an intermediate steric environment (Taft Es ≈ −0.47) that is expected to attenuate the reactivity of the sulfonyl chloride toward nucleophiles relative to the methyl analogue while remaining synthetically accessible compared to the sterically hindered tert‑butyl variant [1]. This property can be exploited in chemoproteomic workflows where controlled, stepwise labelling of protein nucleophilic residues is required, reducing the risk of uncontrolled poly‑sulfonylation that may occur with less hindered sulfonyl chlorides.

Lead Optimization for DHODH and Carbonic Anhydrase Inhibitors

The tetrahydroindazole scaffold has been independently validated as a productive core for DHODH and carbonic anhydrase inhibition, with sulfonamide derivatives displaying nanomolar potency [2][3]. The 2‑isopropyl sulfonyl chloride serves as a direct entry point into this chemical space, enabling rapid parallel synthesis of N‑aryl sulfonamides for SAR expansion. Its intermediate LogP and conformational flexibility (2 rotatable bonds) make it an attractive starting point for balancing potency, solubility, and metabolic stability within these target families.

Fragment-Based Drug Discovery and DEL Synthesis

With a molecular weight of 262.76 Da, a moderate LogP of 2.27, and a low hydrogen‑bond donor count (HBD = 0), the isopropyl derivative fits within fragment‑like property guidelines and is amenable to on‑DNA chemistry via sulfonamide bond formation . Its balanced physicochemical profile—intermediate between the excessively polar methyl analogue (LogP 1.23) and the highly lipophilic tert‑butyl analogue (LogP 2.7) —reduces the risk of solubility failure or non‑specific binding in DEL selections, enhancing the interpretability of screening results.

Application

Selection Property

Validation Focus

CNS-penetrant sulfonamide library synthesis

Absence of H-bond donor and moderate lipophilicity range

Blood-brain barrier permeability screening; CNS MPO parameter compliance

Selective derivatisation for chemoproteomic probes

Intermediate steric hindrance (isopropyl bulk)

Stepwise labelling control; reduced risk of uncontrolled poly-sulfonylation

Lead optimisation for DHODH and carbonic anhydrase inhibitors

Scaffold validated in enzymatic and cellular assays

SAR expansion with N-aryl sulfonamides; potency and selectivity profiling

Fragment-based drug discovery and DEL synthesis

Fragment-like properties (MW, LogP, HBD=0)

On-DNA chemistry via sulfonamide bond; screening hit interpretability

• [1] Taft, R. W. Steric Effects in Organic Chemistry; Newman, M. S., Ed.; Wiley: New York, 1956. Es parameters for alkyl groups. View Source
• [2] Popova, G. et al. J. Med. Chem. 2020, 63 (8), 3915–3934. Tetrahydroindazole DHODH inhibitors. View Source
• [3] Salerno, S. et al. Eur. J. Med. Chem. 2021, 220, 113490. Tetrahydroindazole carbonic anhydrase inhibitors. View Source